Cas no 1267486-21-4 (2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-1-amine)

• Product Name: 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-1-amine
• CAS No: 1267486-21-4
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 5274219
• Update Time: 2025-06-26

2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2-methylpropyl)[(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]amine
• 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-1-amine

• Inchi： 1S/C12H20N2S/c1-9(2)7-13-8-12-14-10-5-3-4-6-11(10)15-12/h9,13H,3-8H2,1-2H3
• InChI Key： CWVGEWIXMXJZOD-UHFFFAOYSA-N
• SMILES： S1C(CNCC(C)C)=NC2=C1CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 2.8
• Topological Polar Surface Area: 53.2

Additional information on 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-1-amine

Introduction to 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-1-amine and Its Significance in Modern Chemical Biology

2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-1-amine, identified by its CAS number 1267486-21-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule belongs to a class of heterocyclic amines that have garnered attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a tetrahydro-1,3-benzothiazole core, which is known for its presence in various bioactive natural products and synthetic drugs. The benzothiazole scaffold is particularly noteworthy for its role in modulating biological pathways, making it a valuable scaffold for drug discovery efforts.

The N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-1-amine moiety introduces a propylamine side chain that enhances the compound's solubility and bioavailability. This structural feature is crucial for ensuring that the molecule can effectively interact with biological targets at relevant concentrations. The presence of the methyl group at the 2-position of the propylamine chain further influences the compound's pharmacokinetic properties, potentially affecting its metabolic stability and distribution within the body.

In recent years, there has been growing interest in developing novel therapeutic agents based on benzothiazole derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have highlighted the antimicrobial and anti-inflammatory properties of compounds containing the benzothiazole scaffold. The tetrahydro-1,3-benzothiazole ring system is particularly noteworthy for its ability to engage with biological macromolecules such as enzymes and receptors, thereby modulating their activity. This has led to extensive research into synthesizing derivatives that can selectively target specific disease-related pathways.

One of the most compelling aspects of 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-1-amine is its potential as a lead compound for further medicinal chemistry optimization. Researchers have been exploring modifications to this core structure to enhance its binding affinity and reduce any potential off-target effects. The propylamine side chain provides a versatile platform for introducing additional functional groups that can fine-tune the compound's biological profile. For example, incorporating hydroxyl or carboxyl groups could improve solubility or facilitate interactions with specific binding sites.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Benzothiazole derivatives are particularly favored due to their broad spectrum of biological activities and favorable pharmacokinetic profiles. The tetrahydro-1,3-benzothiazole moiety is known to exhibit properties such as vasodilation and neuroprotective effects, which have been explored in treating conditions like hypertension and neurodegenerative disorders. The compound in question (CAS no 1267486-21-4) represents an intriguing example of how structural modifications can yield molecules with enhanced therapeutic potential.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-1-amine. Molecular docking studies have been instrumental in predicting how this molecule might interact with target proteins. These studies suggest that it could bind to enzymes involved in metabolic pathways or receptors associated with inflammation and pain signaling. Such insights are critical for guiding experimental efforts aimed at optimizing the compound's efficacy.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. Researchers are investigating how it might influence cellular processes by interacting with intracellular signaling pathways. The benzothiazole core is particularly interesting because it can modulate the activity of transcription factors and other regulatory proteins. This has implications for understanding disease mechanisms and developing targeted interventions.

The synthesis of 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds more efficiently than ever before. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly employed in constructing the benzothiazole framework. These methods allow chemists to introduce specific functional groups at desired positions within the molecule.

The chemical properties of this compound also make it a valuable tool for studying molecular recognition processes. Its ability to form stable complexes with biological targets provides insights into how drugs interact with their receptors at a molecular level. Such knowledge is essential for designing drugs that are both effective and well-tolerated by patients. The tetrahydro-1,3-benzothiazole moiety's unique electronic properties contribute to its ability to engage with biological systems in meaningful ways.

As research continues to uncover new applications for benzothiazole derivatives like CAS no 1267486-21-4, it is likely that this class of compounds will play an increasingly important role in drug development pipelines. The versatility of their structural framework allows for extensive modifications that can tailor their biological activities to specific therapeutic needs. This flexibility makes them ideal candidates for further exploration by medicinal chemists seeking novel treatments for human diseases.

In conclusion,2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ymlmethyl)propan-l-amine represents a promising compound with significant potential in chemical biology and pharmaceutical research Its unique structural features make it an attractive scaffold for developing new therapeutic agents targeting various diseases The ongoing studies into its biological activities and pharmacological properties highlight its importance as a lead compound for future drug discovery efforts